Cas no 85612-94-8 (3-Nonyn-1-ol, 4-methylbenzenesulfonate)

• Product Name: 3-Nonyn-1-ol, 4-methylbenzenesulfonate
• CAS No: 85612-94-8
• MF: C₁₆H₂₂O₃S
• MW: 294.409083843231
• CID: 663938
• Update Time: 2025-10-21

3-Nonyn-1-ol, 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 3-Nonyn-1-ol, 4-methylbenzenesulfonate
• 4-methylbenzenesulfonic acid,non-3-yn-1-ol
• 3-Nonyn-1-ol, 1-(4-methylbenzenesulfonate)

• Inchi： 1S/C16H22O3S/c1-3-4-5-6-7-8-9-14-19-20(17,18)16-12-10-15(2)11-13-16/h10-13H,3-6,9,14H2,1-2H3
• InChI Key： TZQLRNRMHAJTCK-UHFFFAOYSA-N
• SMILES： C(OS(C1=CC=C(C)C=C1)(=O)=O)CC#CCCCCC

Experimental Properties

• Density: 1.093±0.06 g/cm3(Predicted)
• Boiling Point: 423.5±28.0 °C(Predicted)

Additional information on 3-Nonyn-1-ol, 4-methylbenzenesulfonate

Professional Introduction to 3-Nonyn-1-ol, 4-methylbenzenesulfonate (CAS No. 85612-94-8)

3-Nonyn-1-ol, 4-methylbenzenesulfonate, identified by its CAS number 85612-94-8, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and industrial applications. This compound, featuring a nonyl alcohol moiety linked to a methylbenzenesulfonate group, exhibits unique properties that make it valuable in various chemical syntheses and functional material development.

The structure of 3-Nonyn-1-ol, 4-methylbenzenesulfonate consists of a nonyl chain (C9H19OH) attached to a sulfonate group (-SO3Na) derived from 4-methylbenzene. This configuration imparts both hydrophobic and hydrophilic characteristics, making it an interesting candidate for applications in drug delivery systems, where balance between solubility and stability is crucial. Recent studies have highlighted its potential in enhancing the bioavailability of active pharmaceutical ingredients (APIs) through its ability to form micelles or liposomes.

In the realm of pharmaceutical chemistry, the compound has been explored for its role as an intermediate in synthesizing more complex molecules. The nonyl alcohol part of the structure can undergo various chemical reactions, such as esterification or etherification, which are pivotal in drug development. For instance, researchers have utilized 3-Nonyn-1-ol, 4-methylbenzenesulfonate to modify the pharmacokinetic properties of small molecule drugs by incorporating it into prodrugs or drug carriers.

One of the most compelling aspects of this compound is its application in targeted drug delivery systems. The sulfonate group enhances water solubility, while the nonyl chain provides stability and controlled release properties. This dual functionality has been leveraged in developing nanoparticles and other advanced delivery systems that can improve therapeutic outcomes. Studies published in recent years have demonstrated its efficacy in enhancing the penetration of drugs across biological barriers, such as the blood-brain barrier, by optimizing nanoparticle size and surface chemistry.

The industrial significance of 3-Nonyn-1-ol, 4-methylbenzenesulfonate extends beyond pharmaceuticals. It has found utility in the production of specialty chemicals and materials. For example, its ability to act as a surfactant or emulsifier has been exploited in formulating personal care products and agrochemicals. The compound’s unique solubility profile allows it to stabilize emulsions and enhance the efficacy of active ingredients in these formulations.

Recent advancements in green chemistry have also prompted researchers to investigate sustainable methods for synthesizing 3-Nonyn-1-ol, 4-methylbenzenesulfonate. Biocatalytic approaches, such as enzymatic synthesis using engineered microorganisms, have shown promise in producing this compound with higher yields and reduced environmental impact. These innovations align with global efforts to minimize the ecological footprint of chemical manufacturing processes.

The compound’s potential in material science is another area of active research. Its ability to form stable complexes with various organic molecules has led to explorations in polymer chemistry and coatings. Researchers have experimentally confirmed that incorporating 3-Nonyn-1-ol, 4-methylbenzenesulfonate into polymer matrices can enhance thermal stability and mechanical strength. This has implications for developing high-performance materials used in aerospace, automotive industries, and electronics.

In conclusion, 3-Nonyn-1-ol, 4-methylbenzenesulfonate (CAS No. 85612-94-8) represents a versatile chemical entity with broad applications across multiple industries. Its unique structural features enable innovative solutions in pharmaceuticals, materials science, and industrial chemistry. As research continues to uncover new methodologies for synthesis and application enhancement, this compound is poised to play an increasingly pivotal role in advancing technological and medical progress.